Cas no 921060-75-5 (2-methyl-5-nitro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide)

• Product Name: 2-methyl-5-nitro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide
• CAS No: 921060-75-5
• MF: C₁₅H₁₄N₆O₄S
• MW: 374.374460697174
• CID: 6076159
• PubChem ID: 27369049
• Update Time: 2025-10-30

2-methyl-5-nitro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-nitro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide
• 2-methyl-5-nitro-N-[(1-phenyltetrazol-5-yl)methyl]benzenesulfonamide
• F2071-0158
• 921060-75-5
• AKOS002058576
• 2-methyl-5-nitro-N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzenesulfonamide
• 2-methyl-5-nitro-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C15H14N6O4S/c1-11-7-8-13(21(22)23)9-14(11)26(24,25)16-10-15-17-18-19-20(15)12-5-3-2-4-6-12/h2-9,16H,10H2,1H3
• InChI Key： FWABGXSOLSPYHU-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=CC=C3)N=NN=2)(=O)=O)=CC([N+]([O-])=O)=CC=C1C

Computed Properties

• Exact Mass: 374.07972412g/mol
• Monoisotopic Mass: 374.07972412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-methyl-5-nitro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 2-methyl-5-nitro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide (CAS No. 921060-75-5)

The compound 2-methyl-5-nitro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide, identified by its CAS No. 921060-75-5, is a specialized sulfonamide derivative with a unique structural framework. This molecule incorporates a 1,2,3,4-tetrazole ring, a nitro group, and a methylbenzene sulfonamide moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its complex structure and functional groups contribute to its potential applications in drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the tetrazole ring in this compound, as it mimics the carboxylate group in biological systems, enhancing binding affinity to target proteins. The presence of the nitro group further adds to its reactivity, enabling diverse synthetic modifications. These features align with current trends in fragment-based drug design and high-throughput screening, where such scaffolds are prioritized for their drug-like properties.

The synthesis of 2-methyl-5-nitro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and tetrazole cyclization. Its CAS No. 921060-75-5 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global chemical databases. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes for this compound to minimize environmental impact.

From an industrial perspective, this compound’s potential extends to crop protection and polymer additives. Its sulfonamide backbone is known to exhibit herbicidal and fungicidal activities, making it a candidate for next-generation agrochemicals. Additionally, its thermal stability and electron-withdrawing properties are being investigated for use in advanced material formulations, such as flame retardants and conductive polymers.

As the scientific community delves deeper into structure-activity relationships (SAR), 2-methyl-5-nitro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide continues to attract attention for its unexplored pharmacological potentials. With computational chemistry and AI-driven drug discovery gaining momentum, this compound’s molecular docking profiles are being simulated to identify novel therapeutic targets. Its CAS No. 921060-75-5 ensures seamless integration into digital research platforms, facilitating collaborative innovation.

In conclusion, 2-methyl-5-nitro-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide represents a promising scaffold in modern chemistry. Its multifaceted applications, coupled with advancements in sustainable synthesis and bioinformatics, position it as a valuable asset for future scientific breakthroughs. Researchers and industries alike are encouraged to explore its untapped potential, leveraging its unique chemical properties for innovative solutions.